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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of Lincomycin-d3, a deuterated analog of the lincosamide antibiotic Lincomycin.
This document is intended for researchers, scientists, and professionals in drug development
who utilize Lincomycin-d3, primarily as an internal standard in pharmacokinetic and
bioanalytical studies.

Introduction

Lincomycin-d3 is a stable isotope-labeled form of Lincomycin, an antibiotic produced by the
bacterium Streptomyces lincolnensis. The incorporation of three deuterium atoms on the N-
methyl group of the pyrrolidine ring provides a distinct mass shift, making it an ideal internal
standard for quantification of Lincomycin in biological matrices by mass spectrometry.[1] Its
chemical behavior is virtually identical to that of unlabeled Lincomycin, ensuring it co-elutes
during chromatographic separation and experiences similar matrix effects and ionization
suppression or enhancement.[2]

Chemical and Physical Properties
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The fundamental physicochemical properties of Lincomycin-d3 are summarized in the tables
below. These properties are critical for understanding its behavior in various experimental
settings, from sample preparation to analytical detection.

Property Value

(2S,4R)-N-[(1R,2S)-2-hydroxy-1-
[(2R,3R,4S,5R,6R)-3,4,5-trihydroxy-6-
methylsulfanyloxan-2-yl]propyl]-4-propyl-1-

Chemical Name

(trideuteriomethyl)pyrrolidine-2-carboxamide[3]

Molecular Formula C18H31D3N206S[4]
Molecular Weight 409.56 g/mol [3][4]
Appearance White to Off-White Solid
CAS Number 154-21-2 (unlabeled)[4]

ble 2: Physicochemical L in-d3

Parameter Value/Description

>50 °C (literature); similar to Lincomycin HCI

Melting Point

(187-190 °C)[5]
K Estimated to be ~7.6 - 7.8 (based on
a
P Lincomycin)[5]
N Freely soluble in water, methanol, and ethanol;

Solubility )
Soluble in chloroform.[5]

Purity >95%(4]

Mechanism of Action

Lincomycin, and by extension Lincomycin-d3, exerts its antibiotic effect by inhibiting bacterial
protein synthesis. This is achieved through binding to the 50S ribosomal subunit, which
interferes with the peptidyl transferase reaction and prevents the elongation of the polypeptide
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chain.[5] This mechanism is fundamental to its bacteriostatic or bactericidal activity against
susceptible bacteria.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Physicochemical
Properties of Lincomycin-d3]. BenchChem, [2026]. [Online PDF]. Available at:
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physicochemical-properties-of-lincomycin-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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